![molecular formula C19H19ClFNO2 B5572816 [2-chloro-5-fluoro-4-(4-morpholinyl)phenyl](3,4-dimethylphenyl)methanone](/img/structure/B5572816.png)
[2-chloro-5-fluoro-4-(4-morpholinyl)phenyl](3,4-dimethylphenyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
[2-chloro-5-fluoro-4-(4-morpholinyl)phenyl](3,4-dimethylphenyl)methanone, also known as CP-47,497, is a synthetic cannabinoid that was first synthesized in 1995 by Pfizer. It is a potent agonist of the cannabinoid receptors CB1 and CB2, and has been widely used in scientific research to study the physiological and biochemical effects of cannabinoids.
Scientific Research Applications
Antitumor Activity
Compounds with structures similar to the target molecule have been synthesized and evaluated for their antitumor activities. For instance, derivatives involving morpholinyl and phenyl groups have shown distinct inhibition on the proliferation of cancer cell lines such as A549, BGC-823, and HepG-2 (Zhi-hua Tang & W. Fu, 2018). This suggests the potential of the target compound for research in anticancer drug development.
Clathrate Formation and Molecular Interaction
The role of aromatic rings in clathrate formation, involving edge-to-face interactions between aromatic rings, has been explored. Such studies highlight the significance of molecular structures in the formation of inclusion complexes, which could be relevant for understanding the molecular interactions and solid-state chemistry of the target compound (Masashi Eto et al., 2011).
Antioxidant Properties
Research on diphenylmethane derivatives, including those with bromophenols, has demonstrated effective antioxidant power in various in vitro assays. This suggests the potential of the target compound for exploration in studies focused on oxidative stress and related diseases (H. T. Balaydın et al., 2010).
Imaging Applications in Parkinson’s Disease
The synthesis of specific derivatives for imaging LRRK2 enzyme in Parkinson’s disease using PET scans highlights the utility of such compounds in neurodegenerative disease research (Min Wang et al., 2017). This indicates the potential application of the target compound in the development of diagnostic tools for neurological conditions.
Properties
IUPAC Name |
(2-chloro-5-fluoro-4-morpholin-4-ylphenyl)-(3,4-dimethylphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19ClFNO2/c1-12-3-4-14(9-13(12)2)19(23)15-10-17(21)18(11-16(15)20)22-5-7-24-8-6-22/h3-4,9-11H,5-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDXUIWKSRMWOJN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)C2=CC(=C(C=C2Cl)N3CCOCC3)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19ClFNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.